Cas no 1391447-69-0 (Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride)

• Product Name: Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride
• CAS No: 1391447-69-0
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD12910849
• CID: 3040607
• PubChem ID: 127264636
• Update Time: 2024-11-02

Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
• (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
• AK608014
• AK608013
• METHYL 3-(1-AMINO-2-HYDROXYETHYL)BENZOATE HCL
• methyl 3-[(1R)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
• methyl 3-[(1S)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
• Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride
• 1391447-69-0
• MFCD12910849
• methyl 3-[(1S)-1-amino-2-hydroxyethyl]benzoate hydrochloride
• CS-0158439
• GS-7206
• SCHEMBL21243829
• AKOS030632959
• (S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate HCl
• Y10922
• (S)-Methyl3-(1-amino-2-hydroxyethyl)benzoatehydrochloride

• MDL： MFCD12910849
• Inchi： 1S/C10H13NO3.ClH/c1-14-10(13)8-4-2-3-7(5-8)9(11)6-12;/h2-5,9,12H,6,11H2,1H3;1H
• InChI Key： SWIJKZSHJUALNL-UHFFFAOYSA-N
• SMILES： Cl.OCC(C1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6